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Compound of Interest

Compound Name: (Methylthio)acetonitrile

Cat. No.: B147334 Get Quote

CAS Number: 35120-10-6

(Methylthio)acetonitrile, a versatile organosulfur compound, serves as a valuable building

block in organic synthesis and holds potential for applications in drug discovery and

development. This technical guide provides an in-depth overview of its chemical properties, a

detailed experimental protocol for its synthesis, and a summary of its current understanding

within the context of medicinal chemistry.

Chemical and Physical Properties
(Methylthio)acetonitrile is a clear, colorless to light yellow liquid. A comprehensive summary

of its key chemical and physical properties is presented in Table 1.
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Property Value Reference

CAS Number 35120-10-6 [1][2]

Molecular Formula C₃H₅NS [2]

Molecular Weight 87.14 g/mol [2]

Boiling Point 61-63 °C at 15 mmHg

Density 1.039 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.483

Flash Point 154 °F

Solubility
Soluble in common organic

solvents.

InChI Key
ZRIGDBVSVFSVLL-

UHFFFAOYSA-N
[2]

SMILES CSCC#N [3]

Experimental Protocols
Synthesis of (Methylthio)acetonitrile
A plausible and efficient method for the synthesis of (Methylthio)acetonitrile involves the

nucleophilic substitution of chloroacetonitrile with a methylthiolate source, such as sodium

thiomethoxide. This reaction is analogous to the synthesis of similar mercaptoacetonitrile

derivatives.[1]

Reaction Scheme:
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Reactants

Products

ClCH₂C≡N CH₃SCH₂C≡N+ NaSCH₃

NaSCH₃

NaCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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